Cas no 392656-03-0 (Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadienyl ester)

• Product Name: Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadienyl ester
• CAS No: 392656-03-0
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 1503314
• Update Time: 2024-08-23

Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadienyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadienyl ester
• Butanoic acid, 3-oxo-, (2E,4E)-5-phenyl-2,4-pentadien-1-yl ester

• Inchi： 1S/C15H16O3/c1-13(16)12-15(17)18-11-7-3-6-10-14-8-4-2-5-9-14/h2-10H,11-12H2,1H3/b7-3+,10-6+
• InChI Key： WQDRJUCVCZQORF-ASVGJQBISA-N
• SMILES： C(OC/C=C/C=C/C1=CC=CC=C1)(=O)CC(=O)C

Computed Properties

• Exact Mass: 244.10998

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 404.3±33.0 °C(Predicted)
• PSA: 43.37
• pka: 10.30±0.46(Predicted)